![molecular formula C4H6N2O3 B7771372 5-(Hydroxymethyl)imidazolidine-2,4-dione CAS No. 58942-08-8](/img/structure/B7771372.png)
5-(Hydroxymethyl)imidazolidine-2,4-dione
Overview
Description
5-(Hydroxymethyl)imidazolidine-2,4-dione is a compound with the molecular formula C4H6N2O3 . It is an organic compound that belongs to a class of compounds known as imidazolidine-2,4-diones .
Synthesis Analysis
Imidazolidine-2,4-dione derivatives have been synthesized and assayed for their inhibitory activities . A series of novel imidazolidine-2,4-dione derivatives were designed, synthesized, and assayed for their PTP1B inhibitory activities . These compounds exhibited potent activities with IC50 values at 0.57-172 μM .Molecular Structure Analysis
The molecular structure of 5-(Hydroxymethyl)imidazolidine-2,4-dione has been analyzed in several studies . The imidazolidine ring slightly deviates from planarity .Chemical Reactions Analysis
Imidazolidine-2,4-dione compounds have been found to exhibit a wide range of pharmacological activities . They are used in the cosmetics industry and found in products like shampoos, hair conditioners, and skin care products .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(Hydroxymethyl)imidazolidine-2,4-dione have been analyzed in several studies . The compound has a molecular weight of 130.10 g/mol .Scientific Research Applications
Anti-cancer Properties : Imidazolidine derivatives, including those similar to 5-(Hydroxymethyl)imidazolidine-2,4-dione, have been found to possess anti-cancer properties. Their DNA-binding affinity is comparable to or greater than many clinically used anticancer drugs. This makes them potential candidates for developing new anti-cancer drugs (Shah et al., 2013).
Synthesis of Novel Compounds : It serves as a precursor in the synthesis of various novel compounds, such as 1,3-Diaryl-5-(hydroxyimino)imidazolidine-2,4-diones, which have unique structural and chemical properties (Shimizu et al., 1986).
Anti-arrhythmic Activity : Some derivatives of imidazolidine-2,4-dione exhibit anti-arrhythmic properties, potentially useful in treating heart rhythm disorders. Their effectiveness aligns with the Vaughan Williams classification of anti-arrhythmic drugs (Pękala et al., 2005).
Electrochemical Studies : The electrochemical behavior of certain imidazolidine derivatives, closely related to 5-(Hydroxymethyl)imidazolidine-2,4-dione, has been examined. Such studies contribute to understanding the biochemical actions of these compounds and their potential applications in sensors or other electrochemical devices (Nosheen et al., 2012).
Serotonin Transporter Affinity : Certain imidazolidine-2,4-dione derivatives have been found to exhibit affinity for serotonin transporters, suggesting potential applications in treating depression and anxiety disorders (Czopek et al., 2013).
Antidepressant Activity : Specific derivatives of imidazolidine-2,4-dione have shown potential antidepressant activity, offering an alternative mechanism of action compared to traditional antidepressants (Wessels et al., 1980).
Anti-HIV Properties : Novel derivatives of imidazolidin-2,4-dione have demonstrated significant anti-HIV activities, highlighting their potential as therapeutic agents against HIV (Ibrahim et al., 2020).
Pharmacological Evaluation and Docking Study : The pharmacological properties of various imidazolidine-2,4-dione derivatives were evaluated, including their binding with androgen receptors. This could lead to the development of new drugs for treating hormonal imbalances or related disorders (Jawhar et al., 2018).
Glycolurils and Analogues Synthesis : Glycolurils, including analogues of 5-(Hydroxymethyl)imidazolidine-2,4-dione, find applications in pharmacology, explosives, and supramolecular chemistry (Kravchenko et al., 2018).
Structural Analysis and Pharmaceutical Intermediates : The synthesis and structural analysis of imidazolidine derivatives serve as a basis for creating pharmaceutical intermediates, highlighting their importance in drug design and synthesis (Aydin et al., 2013).
Green Chemistry Applications : Imidazolidine derivatives are used in green chemistry applications, such as the synthesis of novel compounds through eco-friendly processes (Esam et al., 2020).
properties
IUPAC Name |
5-(hydroxymethyl)imidazolidine-2,4-dione | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2O3/c7-1-2-3(8)6-4(9)5-2/h2,7H,1H2,(H2,5,6,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBRIRBXLTFAPOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(=O)NC(=O)N1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00325604 | |
Record name | 5-(Hydroxymethyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00325604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Hydroxymethyl)imidazolidine-2,4-dione | |
CAS RN |
58942-08-8, 67337-74-0 | |
Record name | NSC512727 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=512727 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(Hydroxymethyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00325604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(hydroxymethyl)imidazolidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.